Cas no 942-14-3 (propan-2-yl 2-chlorobenzoate)
propan-2-yl 2-chlorobenzoate structure
Product Name:propan-2-yl 2-chlorobenzoate
CAS No:942-14-3
MF:C10H11ClO2
MW:198.646142244339
CID:1000722
PubChem ID:222329
Update Time:2025-04-20
propan-2-yl 2-chlorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl 2-chlorobenzoate
- Isopropyl 2-chlorobenzoate #
- ZQVYNQNVFVRHMT-UHFFFAOYSA-N
- 942-14-3
- SCHEMBL344758
- Benzoic acid, 2-chloro, 1-methylethyl ester
- DTXSID70278557
- Isopropyl 2-chlorobenzoate
- AKOS008948055
- 2-Chlorobenzoic acid, isopropyl ester
- NSC8220
- NSC-8220
-
- Inchi： 1S/C10H11ClO2/c1-7(2)13-10(12)8-5-3-4-6-9(8)11/h3-7H,1-2H3
- InChI Key： ZQVYNQNVFVRHMT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(=O)OC(C)C
Computed Properties
- Exact Mass: 198.0447573g/mol
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26.3Ų
propan-2-yl 2-chlorobenzoate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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